Cas no 23354-94-1 (2-(4-(Thien-2-yl)phenyl)thiophene)

• Product Name: 2-(4-(Thien-2-yl)phenyl)thiophene
• CAS No: 23354-94-1
• MF: C₁₄H₁₀S₂
• MW: 242.359200954437
• MDL: MFCD11224849
• CID: 1413924
• PubChem ID: 11139309
• Update Time: 2025-04-24

2-(4-(Thien-2-yl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,2'-(1,4-phenylene)bis-
• 2-(4-thiophen-2-ylphenyl)thiophene
• 1,4-Di(2-thienyl)benzene
• 23354-94-1
• 2-(4-(Thien-2-yl)phenyl)thiophene
• 2-[4-(THIOPHEN-2-YL)PHENYL]THIOPHENE
• DTXSID90456678
• AS-6243
• CS-0163214
• MFCD11224849
• D80694
• 2,2'-(1,4-Phenylene)bis[thiophene]
• DB-163471
• AKOS024389346
• 1,4-di(thiophen-2-yl)benzene
• 1,4-di-(2-thienyl)benzene
• SCHEMBL338810
• AI-942/13331913
• 2-[4-(2-thienyl)phenyl]thiophene

• MDL： MFCD11224849
• Inchi： 1S/C14H10S2/c1-3-13(15-9-1)11-5-7-12(8-6-11)14-4-2-10-16-14/h1-10H
• InChI Key： WFAUTYMJPKHYQF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C2=CC=CS2)=CC=1

Computed Properties

• Exact Mass: 242.0225
• Monoisotopic Mass: 242.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0

Additional information on 2-(4-(Thien-2-yl)phenyl)thiophene

Thiophene, 2,2'-(1,4-phenylene)bis- (CAS No. 23354-94-1): Properties, Applications, and Market Insights

Thiophene, 2,2'-(1,4-phenylene)bis- (CAS No. 23354-94-1) is a significant organic compound widely used in advanced material science and electronics. This aromatic thiophene derivative is known for its unique structural properties, making it a key component in the development of conductive polymers, organic semiconductors, and photovoltaic materials. Researchers and industries are increasingly focusing on this compound due to its potential in sustainable energy solutions and next-generation electronics.

The molecular structure of 2,2'-(1,4-phenylene)bis-thiophene features two thiophene rings linked by a phenylene group, which enhances its electron delocalization and thermal stability. These characteristics are crucial for applications in organic light-emitting diodes (OLEDs) and flexible electronics, where high performance and durability are required. Recent studies highlight its role in improving the efficiency of solar cells, aligning with global trends toward renewable energy technologies.

In the field of material science, Thiophene, 2,2'-(1,4-phenylene)bis- is often utilized as a building block for π-conjugated systems. Its ability to form stable thin films makes it ideal for optoelectronic devices, including transistors and sensors. The compound's compatibility with solution-processing techniques further enhances its appeal for large-scale manufacturing, addressing the growing demand for cost-effective electronic materials.

Market trends indicate a rising interest in thiophene-based compounds, driven by advancements in wearable technology and Internet of Things (IoT) devices. As industries seek alternatives to traditional silicon-based materials, 2,2'-(1,4-phenylene)bis-thiophene stands out for its tunable electronic properties and environmental compatibility. Analysts project significant growth in its adoption, particularly in Asia-Pacific markets, where green chemistry initiatives are gaining momentum.

From a synthesis perspective, CAS No. 23354-94-1 can be produced via cross-coupling reactions, offering scalability for industrial applications. Researchers are also exploring catalytic methods to improve yield and reduce waste, aligning with circular economy principles. These innovations are critical for meeting the stringent requirements of high-purity electronic-grade materials used in quantum computing and nanotechnology.

Environmental and safety considerations for Thiophene, 2,2'-(1,4-phenylene)bis- emphasize proper handling under standard laboratory conditions. While not classified as hazardous, its use in cutting-edge research necessitates adherence to best practices in chemical management. Regulatory frameworks such as REACH and Green Chemistry guidelines support its sustainable utilization across industries.

In conclusion, 2,2'-(1,4-phenylene)bis-thiophene represents a versatile compound with transformative potential in modern technology. Its applications span from energy harvesting to smart materials, reflecting the interdisciplinary nature of contemporary scientific progress. As global priorities shift toward carbon neutrality and digital transformation, this compound is poised to play a pivotal role in shaping future innovations.